Methylaluminoxane

• CAS No.: 120144-90-3
• Product Name: Methylaluminoxane
• Molecular Formula: C3H9Al3O3X2
• Molecular Weight: 58.015 g/mol
• IUPAC Name: methyl(oxo)alumane
• Standard InChI: InChI=1S/CH3.Al.O/h1H3
• Standard InChIKey: CPOFMOWDMVWCLF-UHFFFAOYSA-N
• SMILES: C[Al]=O
• Canonical SMILES: C[Al]=O
• Description: Methylaluminoxane, commonly called MAO, is an organoaluminium compound with the approximate formula (Al(CH3)O)n. Although it is usually encountered as a solution in (aromatic) solvents, commonly toluene but also xylene, cumene, or mesitylene, it can be isolated as a white pyrophoric solid. It is used to activate precatalysts for alkene polymerization. MAO is most well known for being a catalyst activator for olefin polymerizations by homogeneous catalysis. Methylaluminoxane serves multiple functions in the activation process.
• Synonyms: MAO;uminoxane;METHYLALUMINOXANE;MAO 10% in Toluene;methylaluminum(2+);dimethylalumanylium;MethylaluminoxaneMAO;Polymethylaluminoxane;Poly[oxy(methylaluminio)];Methylaluminoxane solution
• Reference: 1. Negureanu L, Hall RW, Butler LG, Simeral LA. Methyaluminoxane (MAO) polymerization mechanism and kinetic model from ab initio molecular dynamics and electronic structure calculations. J Am Chem Soc. 2006 Dec 27;128(51):16816-26. doi: 10.1021/ja064545q. PMID: 17177432.; ; 2. Chen EY, Marks TJ. Cocatalysts for metal-catalyzed olefin polymerization: activators, activation processes, and structure-activity relationships. Chem Rev. 2000 Apr 12;100(4):1391-434. doi: 10.1021/cr980462j. PMID: 11749269.
• PubChem Compound: 16685262
• Last Modified: Nov 11 2021